Cas no 22697-31-0 (2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-methyl-4-oxo-, ethyl ester)

• Product Name: 2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-methyl-4-oxo-, ethyl ester
• CAS No: 22697-31-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 1411258
• Update Time: 2024-08-15

2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-methyl-4-oxo-, ethyl ester

• Inchi： 1S/C9H12O4/c1-3-12-9(11)8-6(2)13-5-4-7(8)10/h3-5H2,1-2H3
• InChI Key： HBSDKXIXUMVAJY-UHFFFAOYSA-N
• SMILES： C1OC(C)=C(C(OCC)=O)C(=O)C1

Computed Properties

• Exact Mass: 184.07356

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 262.2±29.0 °C(Predicted)
• PSA: 52.6